![molecular formula C18H18N2O4S3 B6477764 5-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-2-methoxybenzamide CAS No. 2640878-61-9](/img/structure/B6477764.png)
5-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-2-methoxybenzamide
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Overview
Description
The compound contains a bithiophene moiety, which is a type of aromatic compound that consists of two thiophene rings connected by a single bond . Bithiophenes are commonly used in organic electronics and other fields due to their interesting electronic properties .
Chemical Reactions Analysis
Again, the reactivity of this compound would likely be influenced by the bithiophene core and the attached functional groups. Bithiophenes can undergo a variety of reactions, including electrophilic aromatic substitution and cross-coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bithiophene core would likely make it relatively stable and potentially conductive .Scientific Research Applications
5-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-2-methoxybenzamide has been found to have potential applications in scientific research. It has been used in the synthesis of various organic compounds, such as polymers, dyes, and pharmaceuticals. In addition, this compound has been studied for its potential use in the synthesis of nanomaterials, such as carbon nanotubes and graphene. This compound has also been studied for its potential use in the development of new materials for energy storage, such as supercapacitors and lithium-ion batteries.
Mechanism of Action
Target of Action
The primary target of the compound “5-[(2-{[2,2’-bithiophene]-5-yl}ethyl)sulfamoyl]-2-methoxybenzamide” is currently unknown. The bithiophene moiety in its structure suggests that it may interact with various aryl iodides bearing an electron-donating or electron-withdrawing substituent . Bithiophene derivatives are known to be important building blocks for the synthesis of a variety of semiconducting small molecules, oligothiophenes, and polymers for use in OLEDs, OFETs, and organic solar cells .
Mode of Action
Based on the presence of the bithiophene moiety, it can be inferred that it might participate in suzuki and stille coupling reactions to form c-c bonds . These reactions are key in the synthesis of semiconducting small molecules and polymers.
Advantages and Limitations for Lab Experiments
5-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-2-methoxybenzamide has a number of advantages for use in laboratory experiments. The compound is highly soluble in a variety of solvents, such as water, methanol, and ethanol. In addition, this compound is highly stable and can be stored for long periods of time without degrading. The compound is also highly reactive, which makes it suitable for use in a variety of organic synthesis reactions. However, this compound can be toxic if ingested, and therefore should be handled with care in the laboratory.
Future Directions
There are a number of potential future directions for 5-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-2-methoxybenzamide. The compound could be used in the development of new materials for energy storage, such as supercapacitors and lithium-ion batteries. In addition, this compound could be used in the synthesis of nanomaterials, such as carbon nanotubes and graphene. The compound could also be used in the synthesis of pharmaceuticals, such as drugs and vaccines. Finally, this compound could be used in the development of new materials for medical applications, such as implants and prosthetics.
Synthesis Methods
The synthesis of 5-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-2-methoxybenzamide is a multi-step process, beginning with the reaction of 2,2'-bithiophene-5-ylmethyl sulfamate and 2-methoxybenzamide. This reaction is carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium dichloride or palladium acetate. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, at a temperature ranging from 80-120°C. The reaction is then quenched with an acid, such as hydrochloric acid, and the product is then purified by column chromatography.
properties
IUPAC Name |
2-methoxy-5-[2-(5-thiophen-2-ylthiophen-2-yl)ethylsulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S3/c1-24-15-6-5-13(11-14(15)18(19)21)27(22,23)20-9-8-12-4-7-17(26-12)16-3-2-10-25-16/h2-7,10-11,20H,8-9H2,1H3,(H2,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFEZRLFEHMMZBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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